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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Aminopentan-2-ol (CAS No. 13325-12-7) in a laboratory setting.

Adherence to these procedures is critical to ensure personal safety and minimize

environmental impact.

Hazard Identification and Classification
4-Aminopentan-2-ol is a hazardous chemical with the following classifications:

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Flammable Liquids: Combustible liquid.[1]

Acute Toxicity (Oral): Harmful if swallowed.[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory to prevent exposure.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side-

shields and a face shield.

Must conform to EN166 or

equivalent standards.

Hand Protection Chemical-resistant gloves.

Nitrile rubber gloves are

recommended.[3] Avoid very

thin gloves (0.3 mm or less).

Body Protection
Flame-retardant lab coat or a

chemical-resistant suit.

A long-sleeved, impermeable

gown that closes in the back is

recommended.

Respiratory Protection

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges.

Required when working

outside of a chemical fume

hood or when there is a risk of

inhalation. For prolonged

exposure, a P95 respirator

may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and use it for all handling procedures.[2][3]

Verify that an emergency shower and eyewash station are readily accessible and in good

working order.

Keep a spill kit with inert absorbent materials (e.g., vermiculite, sand) nearby.[3]

2. Handling:

Wash hands thoroughly before and after handling.[2]

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[2]
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Do not breathe mist, vapors, or spray.[2]

Use only non-sparking tools to prevent ignition.

Ground and bond containers and receiving equipment to prevent static discharge.

3. Storage:

Store in a dry, cool, and well-ventilated area designated for corrosive materials.[2]

Keep containers tightly closed.[2]

Store away from strong oxidizing agents and other incompatible materials.[2]

Store in a locked-up area.[2]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all

contaminated clothing. Seek immediate medical attention.[2]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

Spills: Evacuate the area. Use the appropriate spill kit to absorb the material with an inert

absorbent. Collect the waste in a suitable, closed container for disposal. Ventilate the area.

Disposal Plan
Dispose of all waste, including contaminated PPE and absorbent materials, as hazardous

waste.
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All disposals must be in accordance with local, state, and federal regulations.[2]

Do not release into the environment.[2]

Quantitative Data
Property Value

Flash Point > 100 °C / > 212 °F[2]

pH 13.2 @ 20°C (500 g/l aq. sol)[2]

Specific Gravity 0.987[2]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC387910250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal of 4-Aminopentan-2-ol

Preparation

Handling

Cleanup & Disposal

Emergency

Don PPE

Verify Fume Hood

Check Safety Equipment

Handle Chemical in Fume Hood

Store Properly Spill

If spill occurs

Exposure

If exposure occurs

Decontaminate Work Area

Doff PPE

Dispose of Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1281818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminopentan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281818#personal-protective-equipment-for-
handling-4-aminopentan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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